molecular formula C15H20ClNO2 B8393221 6,7-Dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline hydrochloride

6,7-Dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline hydrochloride

Cat. No.: B8393221
M. Wt: 281.78 g/mol
InChI Key: NISUIDMYPHRYFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline hydrochloride is a useful research compound. Its molecular formula is C15H20ClNO2 and its molecular weight is 281.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H20ClNO2

Molecular Weight

281.78 g/mol

IUPAC Name

6,7-dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline;hydrochloride

InChI

InChI=1S/C15H19NO2.ClH/c1-17-14-6-5-10-9-13-11(4-3-7-16-13)8-12(10)15(14)18-2;/h5-6,11H,3-4,7-9H2,1-2H3;1H

InChI Key

NISUIDMYPHRYFC-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=C(CC3=NCCCC3C2)C=C1)OC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 8 (1.52 g from the previous step) was dissolved in MeOH (20 mL). 37% HCl (3.5 mL) was added, and the mixture was refluxed for 4 h. The volatiles were removed in vacuo, using toluene to azeotropically remove the water. This provided impure compound 9 (0.89 g) as an yellow oil.
Name
Compound 8
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
3.5 mL
Type
reactant
Reaction Step Two

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